Cas no 2172553-92-1 (dimethyl(2-{4-(methylamino)methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl}ethyl)amine)

• Product Name: dimethyl(2-{4-(methylamino)methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl}ethyl)amine
• CAS No: 2172553-92-1
• MF: C₁₃H₂₇N₅
• MW: 253.38698220253
• CID: 6126161
• PubChem ID: 165602116
• Update Time: 2025-07-24

dimethyl(2-{4-(methylamino)methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl}ethyl)amine Chemical and Physical Properties

Names and Identifiers

• dimethyl(2-{4-(methylamino)methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl}ethyl)amine
• dimethyl(2-{4-[(methylamino)methyl]-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl}ethyl)amine
• EN300-1596974
• 2172553-92-1

• Inchi： 1S/C13H27N5/c1-11(2)6-7-13-12(10-14-3)15-16-18(13)9-8-17(4)5/h11,14H,6-10H2,1-5H3
• InChI Key： XMANNELJNZODEJ-UHFFFAOYSA-N
• SMILES： N1(CCN(C)C)C(=C(CNC)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 253.22664588g/mol
• Monoisotopic Mass: 253.22664588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46Ų

Additional information on dimethyl(2-{4-(methylamino)methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl}ethyl)amine

Dimethyl(2-{4-(methylamino)methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl}ethyl)amine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of innovative therapeutic agents. One such compound, identified by the CAS number 2172553-92-1, is dimethyl(2-{4-(methylamino)methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl}ethyl)amine. This compound has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry and drug discovery. The detailed exploration of this molecule not only highlights its chemical characteristics but also delves into its biological significance and emerging research applications.

The molecular structure of dimethyl(2-{4-(methylamino)methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl}ethyl)amine is characterized by a complex arrangement of functional groups, including a triazole ring and various alkyl substituents. The presence of these features contributes to its diverse chemical reactivity and makes it a valuable candidate for further investigation. Specifically, the triazole moiety is known for its stability and ability to participate in hydrogen bonding, which can be crucial for the design of bioactive molecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural motifs present in dimethyl(2-{4-(methylamino)methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl}ethyl)amine suggest potential interactions with biological targets such as enzymes and receptors. This has led to its exploration as a lead compound in several research projects aimed at identifying new therapeutic agents.

One of the most promising areas of research involving this compound is its potential application in oncology. Studies have indicated that molecules with similar structural features can exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The triazole ring, in particular, has been shown to enhance binding affinity to certain protein targets, making it an attractive scaffold for drug design. Further preclinical studies are underway to evaluate the efficacy and safety of derivatives of dimethyl(2-{4-(methylamino)methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl}ethyl)amine in cancer models.

Beyond oncology, this compound has also shown promise in other therapeutic areas. For instance, its ability to interact with biological targets suggests potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique combination of functional groups in its structure allows it to modulate pathways that are dysregulated in these conditions. Research is ongoing to explore how derivatives of this compound can be optimized for better bioavailability and target specificity.

The synthesis of dimethyl(2-{4-(methylamino)methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl}ethyl)amine presents both challenges and opportunities for chemists. The complex nature of its structure requires careful planning and execution to ensure high yields and purity. Advances in synthetic methodologies have made it possible to access such intricate molecules more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the triazole ring and other key functional groups.

In addition to its synthetic challenges, the pharmacokinetic properties of this compound are also under investigation. Understanding how a molecule behaves within the body is crucial for determining its potential as a therapeutic agent. Studies are focusing on aspects such as absorption, distribution, metabolism, and excretion (ADME) to optimize the compound's pharmacological profile. This information will be vital for designing clinical trials and assessing the compound's suitability for human use.

The development of computational tools has significantly enhanced the process of drug discovery by allowing researchers to predict the properties of molecules before they are synthesized. These tools can simulate interactions between dimethyl(2-{4-(methylamino)methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl}ethyl)amine and biological targets, providing insights into its potential efficacy and side effects. Such simulations have become an integral part of modern drug design pipelines.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Ongoing research aims to further elucidate its mechanisms of action and explore new therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into clinical applications that benefit patients worldwide.